Cas no 2171356-20-8 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid
• CAS No: 2171356-20-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6331082
• PubChem ID: 165577017
• Update Time: 2025-07-21

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid
• 2171356-20-8
• EN300-1558737
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-azaspiro[2.4]heptane-7-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-7-23(24(30)29-14-22(25(31)32)27(16-29)12-13-27)28-26(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-23H,2,7,12-16H2,1H3,(H,28,33)(H,31,32)/t22?,23-/m1/s1
• InChI Key： YAIQNAHUZDTDEK-OZAIVSQSSA-N
• SMILES： OC(C1CN(C([C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC21CC2)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid

Introduction to 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid (CAS No. 2171356-20-8)

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid, identified by its CAS number 2171356-20-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic amino acids, characterized by its unique spiro structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of this compound features a spirocyclic core, which is a key structural element that contributes to its distinct chemical and biological properties. The spiro linkage between the azaspiro ring system and the pentanoyl moiety introduces conformational flexibility, which is often exploited in drug design to enhance binding affinity and metabolic stability. Additionally, the presence of a fluoren-9-yl methoxycarbonyl group provides a hydrophobic anchor that can improve membrane permeability, while the (2R)-configuration at the chiral center ensures enantioselective interactions with biological targets.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to mimic natural products and exhibit enhanced pharmacological profiles. The 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid structure has been explored in several preclinical studies for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique combination of structural features makes it an attractive scaffold for developing drugs targeting neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its potential as a building block for peptidomimetics. The spirocyclic core can mimic peptide bonds, providing a stable yet flexible scaffold that can interact with proteases and other enzymes in a manner similar to natural peptides. This property has been leveraged in the design of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The fluoren-9-yl methoxycarbonyl group also serves as a protecting group for the amino functionality, allowing for selective deprotection during synthetic protocols.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug discovery. Its structural complexity and functional diversity make it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics. Researchers have utilized computational modeling and high-throughput screening to identify derivatives of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid that exhibit improved pharmacokinetic properties and target specificity.

Recent advancements in synthetic chemistry have enabled more efficient routes to producing this compound on an industrial scale. Techniques such as asymmetric catalysis and flow chemistry have been employed to enhance yield and purity, making it more feasible for large-scale drug development programs. These innovations are critical for translating promising preclinical candidates into viable clinical candidates.

The biological activity of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid has been studied extensively in vitro and in vivo. Initial studies have revealed potent interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, its ability to modulate neurotransmitter receptors has opened up avenues for research into neurological disorders such as Alzheimer's disease and Parkinson's disease.

The spirocyclic core's stability under physiological conditions makes it an excellent candidate for oral administration, where many drugs face challenges due to rapid degradation or poor absorption. Furthermore, the fluorenyl moiety enhances solubility and bioavailability, addressing another common bottleneck in drug development. These properties collectively position 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-azaspiro2.4heptane-7-carboxylic acid as a valuable asset in the pharmaceutical arsenal.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanoyl}-5 azaspiro 24 heptane 7 carboxylic acid (CAS No 2171356 20 8) represents a cutting-edge compound with multifaceted applications in pharmaceutical research and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a cornerstone of modern medicinal chemistry efforts aimed at addressing complex diseases through innovative therapeutic strategies.